Cas no 242459-96-7 (Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate)

• Product Name: Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate
• CAS No: 242459-96-7
• MF: C₁₄H₂₆N₂O₄
• MW: 286.367244243622
• CID: 5037402
• Update Time: 2023-08-24

Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(3-ethoxy-3-oxopropyl)piperazine-1-carboxylate
• tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate
• t-butyl 4-carboethoxyethyl-1-piperazinecaboxylate
• t-butyl 4-carboethoxyethyl-1-piperazinecarboxylate
• Tert-butyl 4-(3-ethoxy-3-oxopropyl)-1-piperazinecarboxylate

• Inchi： 1S/C14H26N2O4/c1-5-19-12(17)6-7-15-8-10-16(11-9-15)13(18)20-14(2,3)4/h5-11H2,1-4H3
• InChI Key： FKVMLFAATJLRNN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCC(=O)OCC)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 331
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1